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Compound of Interest

Compound Name: Cobaltite

Cat. No.: B072492

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and optical
properties of cobaltite (CoAsS), a cobalt sulfarsenide mineral. The information is curated for
professionals in research, materials science, and related fields, with a focus on quantitative
data and the methodologies used for their determination.

Physical Properties of Cobaltite

Cobaltite is a brittle mineral with a metallic luster.[1][2][3] It is an important ore of cobalt and is
often found in high-temperature hydrothermal deposits and contact metamorphosed rocks.[4]
[5] The physical characteristics of cobaltite are crucial for its identification and processing.

Quantitative Physical Data

The key physical properties of cobaltite are summarized in the table below for easy reference
and comparison.
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Property Value Notes
Can be scratched by a steel
Mohs Hardness 5.5 nail (6.5) but not a copper
penny (3.5).[6]
Vickers Hardness (VHN) 1095-1346 Measured with a 100g load.[1]

Specific Gravity 6.33 g/cm?3 (Measured) [1121141171
6.328 - 6.335 g/cm?

[11[4]
(Calculated)
Density 6.33 g/cm?3 [2]
Cleavage Perfect on {001} [11121141181
Fracture Uneven/Irregular [11[41[8]
Tenacity Brittle [1][21[4118]

Crystal System

Orthorhombic, Pseudocubic

[2]14]

Streak

Grayish-black

[11(2][411€]

Descriptive Physical Properties

o Color: Cobaltite typically appears as reddish silver-white, violet steel-gray, or black.[1][2][7]

[9]

o Luster: It exhibits a distinct metallic luster.[1][2][9]

e Crystal Habit: It commonly forms as pseudocubic or pseudopyritohedral crystals, often with

striated faces, and can also be found in granular or massive forms.[4][8][10]

» Twinning: Twinning is sometimes observed, with twin lamellae visible in polished sections,

which can exhibit a flame-like texture.[1][4][8][10]

Optical Properties of Cobaltite

Cobaltite is an opaque mineral, meaning light does not pass through it.[4][8][9][10] Therefore,
its optical properties are studied using reflected-light microscopy on polished sections.
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Quantitative Optical Data

The following table summarizes the key optical properties of cobaltite.

Property Value Notes
Transparency Opaque [1114181191
Pleochroism Very weak [31141[9]
Bireflectance None [8][10][11]
) ] o Varies with the specific
Anisotropism Weak to distinct
sample.
L Measured at different
Reflectivity (in air) See table below

wavelengths of light.[4][8][10]

Reflectivity of Cobaltite at Various Wavelengths:
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Wavelength (nm) Reflectivity (R%)
400 48.2
420 48.0
440 47.7
460 47.8
480 48.2
500 48.9
520 49.6
540 50.4
560 51.2
580 51.9
600 52.6
620 53.1
640 53.5
660 53.7
680 53.8
700 53.8

Data sourced from the Handbook of Mineralogy.[4]

Experimental Protocols

The determination of the physical and optical properties of cobaltite involves a series of
standardized experimental procedures.

Determination of Physical Properties
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Hardness (Mohs Scale): This is a qualitative scratch test to determine the relative hardness of
a mineral.[12][13]

» Select a fresh, clean surface on the cobaltite specimen.

o Attempt to scratch the surface with an object of known hardness from the Mohs scale (e.g., a
copper penny, H=3.5; a steel knife, H=5.5).[6][14]

o Observe if a scratch is made. If the object scratches the mineral, the mineral is softer than
the object. If the mineral scratches the object, it is harder.

o Continue this process with objects of varying hardness to bracket the mineral's hardness.
For cobaltite (H=5.5), it should not be scratched by a copper penny but will be scratched by
a steel nail (H=6.5).[6]

Specific Gravity: The specific gravity is determined by measuring the mineral's weight in air and
its weight in water.

» Weigh the cobaltite sample in air (W_air).

e Submerge the sample in water and weigh it again (W_water).

o Calculate the specific gravity using the formula: SG = W_air / (W_air - W_water).

Cleavage and Fracture: These properties are observed by examining how the mineral breaks.
o Carefully apply pressure to the mineral sample until it breaks.

o Examine the broken surfaces. Cleavage is indicated by smooth, flat planes, while fracture
results in irregular or curved surfaces.[4]

e The orientation of the cleavage planes relative to the crystal structure is also noted.

Determination of Optical Properties (Ore Microscopy)

The optical properties of opague minerals like cobaltite are determined using a reflected-light
microscope (ore microscope) with a polished section of the mineral.
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Sample Preparation:
o A small piece of the cobaltite-bearing rock is cut and mounted in an epoxy resin.

e The mounted sample is then ground and polished using progressively finer abrasive
powders to create a perfectly smooth, mirror-like surface.

Reflectivity Measurement:

o A photometer attached to the ore microscope is used to measure the intensity of light
reflected from the polished mineral surface.[15]

e The measurement is taken at various wavelengths of light, typically from 400 to 700 nm,
using a monochromator.[16]

o The reflectivity is expressed as a percentage of the incident light that is reflected.[15]
Bireflectance and Pleochroism:

e These properties are observed by rotating the microscope stage while viewing the polished
section in plane-polarized light.

o Bireflectance is a change in the intensity of the reflected light as the stage is rotated.

e Pleochroism is a change in the color of the reflected light as the stage is rotated. Cobaltite
exhibits very weak pleochroism.[3][4][9]

Visualizations
Experimental Workflow for Mineral Identification
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Workflow for Mineral Identification
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Caption: A flowchart illustrating the general workflow for identifying a mineral sample.

Process for Determining Optical Properties
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Determination of Optical Properties via Reflected-Light Microscopy
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Cut Mineral Sample

Mount in Resin

Grind and Polish

Microscopic Analysis

Place on Microscope Stage

Observe in Plane-Polarized Light

Lantitative Measurement

Rotate Stage Insert Analyzer (Crossed Nicols) Use Photometer

l

Measure Light Intensity

i

Calculate Reflectivity

Observe for Bireflectance
& Pleochroism

Observe for Anisotropism
& Internal Reflections

Click to download full resolution via product page

Caption: The process of preparing and analyzing a cobaltite sample for its optical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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